Cas no 166742-96-7 ((R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate)

• Product Name: (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate
• CAS No: 166742-96-7
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 835598
• PubChem ID: 10682227
• Update Time: 2025-07-20

(R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate
• N-[(2R)-1-(methoxyamino)-1-oxo-3-phenylpropan-2-yl]-N-methylcarbamate
• CS-M0363
• UPCAUQHSJMAOFY-SNVBAGLBSA-N
• SCHEMBL4797141
• (R)-methyl (1-(methoxyamino)-1-oxo-3-phenylpropan-2-yl)carbamate
• 166742-96-7
• methyl N-[(2R)-1-(methoxyamino)-1-oxo-3-phenylpropan-2-yl]carbamate
• (R)-methyl1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate
• AKOS037650095
• CS-14264
• (R)-N-Methoxy-2-(methoxycarbonylamino)-3-phenylpropanamide
• DB-223448

• Inchi： 1S/C12H16N2O4/c1-17-12(16)13-10(11(15)14-18-2)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,16)(H,14,15)/t10-/m1/s1
• InChI Key： UPCAUQHSJMAOFY-SNVBAGLBSA-N
• SMILES： O=C([C@@H](CC1C=CC=CC=1)NC(=O)OC)NOC

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.7Ų

Additional information on (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate

Research Brief on (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate (CAS: 166742-96-7)

In recent years, the compound (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate (CAS: 166742-96-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the context of enzyme inhibition and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The primary focus of recent studies has been on the compound's role as a selective inhibitor of specific enzymes, such as proteases and kinases, which are critical targets in various disease pathways. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking simulations, to elucidate the binding mechanisms of (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate with its target proteins. These studies have revealed high-affinity interactions, suggesting its potential as a lead compound for further optimization in drug design.

In addition to its inhibitory properties, the compound has demonstrated promising pharmacokinetic profiles in preclinical models. Recent in vivo studies have shown favorable absorption and distribution characteristics, with minimal off-target effects. These findings underscore its potential for development into a therapeutic agent, particularly for conditions such as cancer and inflammatory diseases, where targeted enzyme inhibition is a viable strategy.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, (R)-methyl 1-(methoxyamino)-1-oxo-3-phenylpropan-2-ylcarbamate represents a promising candidate in the realm of chemical biology and drug discovery. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant contributions to the field, paving the way for novel treatments for complex diseases.